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Compound of Interest

Compound Name:
2-(Pyridyldithio)ethylamine

hydrochloride

Cat. No.: B1140006 Get Quote

For researchers and professionals in drug development, ensuring the safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 2-(Pyridyldithio)ethylamine
hydrochloride, a common cross-linking reagent. Adherence to these procedures is critical for

laboratory safety and environmental protection.

Hazard Profile
2-(Pyridyldithio)ethylamine hydrochloride is classified as a hazardous substance. It is

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2]

[3] Always consult the Safety Data Sheet (SDS) provided by the supplier for complete hazard

information and handle the compound with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Disposal Procedures
The primary recommended method for the disposal of 2-(Pyridyldithio)ethylamine
hydrochloride is through a licensed professional waste disposal service.[1]

Step-by-Step Disposal Protocol:

Consult Local Regulations: Before initiating any disposal procedure, it is mandatory to

consult your institution's environmental health and safety (EHS) department and review all
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applicable federal, state, and local regulations.[4] Disposal requirements can vary

significantly by location.

Package for Disposal:

Ensure the waste material is securely contained in a clearly labeled, non-reactive

container.

The label should include the full chemical name: "2-(Pyridyldithio)ethylamine
hydrochloride" and the CAS number: "106139-15-5".[1][5]

Indicate the associated hazards on the label (e.g., "Harmful," "Irritant").

Chemical Incineration (Preferred Method):

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber system.[4]

If permissible by your local regulations and facility capabilities, you may be able to

dissolve or mix the material with a combustible solvent to facilitate incineration.[4]

Accidental Spill Cleanup and Disposal:

In the event of a spill, avoid breathing dust or vapors and ensure adequate ventilation.[1]

[6]

Wear appropriate PPE, including respiratory protection.

Absorb liquid spills with an inert material (e.g., diatomite, universal binders).[1]

For solid spills, carefully sweep the material to avoid dust formation and collect it in a

sealed container.[4]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

All contaminated materials, including absorbents and cleaning supplies, must be disposed

of as hazardous waste according to the procedures outlined above.[1][4]
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Important Considerations:

Do Not Dispose Down the Drain: Due to its hazardous nature, 2-(Pyridyldithio)ethylamine
hydrochloride should not be disposed of down the sink or in general waste streams.

Incompatible Materials: Avoid mixing with strong acids/alkalis or strong oxidizing/reducing

agents.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
(Pyridyldithio)ethylamine hydrochloride.
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Caption: Disposal workflow for 2-(Pyridyldithio)ethylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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